Cas no 929083-19-2 (1-2-(tert-butylsulfanyl)phenylethan-1-one)

• Product Name: 1-2-(tert-butylsulfanyl)phenylethan-1-one
• CAS No: 929083-19-2
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 4665778
• PubChem ID: 28414813
• Update Time: 2025-05-22

1-2-(tert-butylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(tert-butylsulfanyl)phenyl]ethan-1-one
• 1-2-(tert-butylsulfanyl)phenylethan-1-one

• Inchi： 1S/C12H16OS/c1-9(13)10-7-5-6-8-11(10)14-12(2,3)4/h5-8H,1-4H3
• InChI Key： YYVZGWDTMHUFJJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SC(C)(C)C)(=O)C

Computed Properties

• Exact Mass: 208.092
• Monoisotopic Mass: 208.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(tert-butylsulfanyl)phenylethan-1-one

1-(tert-butylsulfanyl)phenylethan-1-one: A Comprehensive Overview

The compound with CAS No. 929083-19-2, commonly referred to as 1-(tert-butylsulfanyl)phenylethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group with a tert-butylsulfanyl substituent and a ketone functional group. The tert-butylsulfanyl moiety imparts interesting electronic and steric properties, making this compound a valuable substrate for various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(tert-butylsulfanyl)phenylethan-1-one through a variety of methodologies. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, such as the Ullmann coupling or Suzuki-Miyaura cross-coupling. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications. The phenylethanone core of the molecule has also been exploited in the development of bioactive compounds, particularly in the context of medicinal chemistry.

From a pharmacological perspective, 1-(tert-butylsulfanyl)phenylethan-1-one has demonstrated potential as a lead compound in drug discovery. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. For instance, research published in 2023 highlighted its ability to suppress cyclooxygenase-2 (COX-2) activity, a key target in anti-inflammatory therapy. The tert-butylsulfanyl group is believed to play a critical role in modulating this activity by influencing the molecule's lipophilicity and hydrogen bonding capabilities.

In addition to its pharmacological applications, 1-(tert-butylsulfanyl)phenylethan-1-one has found utility in materials science. Its ability to undergo photochemical reactions has made it a candidate for use in light-responsive materials. Recent experiments have demonstrated that this compound can be incorporated into polymer matrices to create stimuli-responsive systems, which could find applications in sensors and drug delivery systems.

The synthesis and characterization of 1-(tert-butylsulfanyl)phenylethan-1-one have been extensively documented in peer-reviewed journals. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies have also provided insights into the compound's stability under various conditions, which is crucial for its storage and transportation.

Looking ahead, the versatility of 1-(tert-butylsulfanyl)phenylethan-1-one suggests that it will continue to be an important molecule in both academic and industrial settings. Its unique combination of functional groups makes it an ideal candidate for further modification and exploration in diverse chemical contexts. As research progresses, it is anticipated that new applications and insights into this compound will emerge, further solidifying its position as a valuable tool in modern chemistry.